Cas no 1250502-45-4 (5-((Dimethylamino)methyl)tetrahydrofuran-2-carboxylic acid)

• Product Name: 5-((Dimethylamino)methyl)tetrahydrofuran-2-carboxylic acid
• CAS No: 1250502-45-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5098661
• Update Time: 2023-08-24

5-((Dimethylamino)methyl)tetrahydrofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Dimethylamino)methyl)tetrahydrofuran-2-carboxylic acid
• starbld0049353

• Inchi： 1S/C8H15NO3/c1-9(2)5-6-3-4-7(12-6)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： QHEPHCWTYRTHAJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: -2
• Topological Polar Surface Area: 49.8